Cas no 18282-10-5 (Tin(IV) oxide)

• Product Name: Tin(IV) oxide
• CAS No: 18282-10-5
• MF: O₂Sn
• MW: 150.708799362183
• MDL: MFCD00011244
• CID: 50995
• Update Time: 2025-12-23

Tin(IV) oxide Chemical and Physical Properties

Names and Identifiers

• Tin(IV) oxide
• Stannic oxide
• Tin Dioxide
• TinoxidePURATREMmeshoffwhitepowder
• Tinoxidewhitepowder
• Tinoxide
• Tin(IV) Oxide, 22-43nm
• CI 77861
• Stannic anhydride
• tin(iv)
• Tin ash
• c.i.77861
• t10(oxide)
• Zinndioxid
• ci77861[qr]
• Tin(Ⅳ)oxide
• TIN(+4)OXIDE
• Tin oxide

• MDL： MFCD00011244
• Inchi： 1S/2O.Sn
• InChI Key： XOLBLPGZBRYERU-UHFFFAOYSA-N
• SMILES： [Sn](=O)=O

Computed Properties

• Exact Mass: 86.92790
• Monoisotopic Mass: 151.892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White, light yellow or light gray tetragonal, hexagonal or orthorhombic powder.
• Density: 6.95 g/mL at 25 °C(lit.)
• Melting Point: 1127 ºC
• Boiling Point: 1800-900°C
• Flash Point: 1800-1900°C
• Refractive Index: 1.9968
• PH: 4-5 (50g/l, H2O, 20℃)(slurry)
• Solubility: Soluble in hot concentrated alkalis, and concentrated acids. Insoluble in alcohol.
• Water Partition Coefficient: Insoluble
• Stability/Shelf Life: Stable.
• PSA: 34.14000
• LogP: -0.23760
• Solubility: Insoluble in water, alcohol and aqua regia, soluble in sodium hydroxide and potassium hydroxide.
• Merck: 14,8778
• Sublimation Point: 1800-1900 ºC
• Sensitiveness: Easily absorb moisture

Tin(IV) oxide Security Information

• Hazardous Material transportation number：UN1993
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：XQ4000000
• Safety Term：3
• Packing Group：III
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：3

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Post-transition metal organides Post-transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tin(IV) oxide

Tin(IV) oxide (CAS No. 18282-10-5): A Comprehensive Overview in Modern Chemical Applications

Tin(IV) oxide, with the chemical formula SnO₂ and CAS number 18282-10-5, is a prominent inorganic compound that has garnered significant attention in various scientific and industrial domains. This article provides an in-depth exploration of its properties, applications, and the latest research advancements, emphasizing its role in contemporary chemical and biomedical innovations.

The structural and electronic characteristics of Tin(IV) oxide make it an exceptionally versatile material. As a wide-bandgap semiconductor, it exhibits remarkable stability, high transparency, and excellent conductivity under specific conditions. These attributes have positioned it as a key component in optoelectronic devices, such as solar cells and light-emitting diodes (LEDs). Recent studies have demonstrated its potential in enhancing the efficiency of perovskite solar cells by serving as a high-performance electron transport layer.

In the realm of nanotechnology, Tin(IV) oxide nanoparticles have been extensively studied for their unique size-dependent properties. Research indicates that these nanoparticles can be effectively utilized in drug delivery systems, where their biocompatibility and surface modifiability allow for targeted therapeutic agents to be released at specific sites within the body. This has opened new avenues for treating chronic diseases with higher precision and reduced side effects.

The catalytic properties of SnO₂ have also been a subject of intense investigation. Studies have revealed that it can act as an efficient catalyst in various organic transformations, including oxidation and reduction reactions. This capability is particularly valuable in green chemistry, where the development of sustainable synthetic routes is paramount. For instance, SnO₂-based catalysts have been employed in the conversion of carbon dioxide into valuable chemicals, contributing to efforts aimed at mitigating climate change.

CAS No. 18282-10-5 specifically denotes the unique identity of this compound in chemical databases and regulatory frameworks. This standardized identification ensures consistency in research documentation, industrial manufacturing, and commercial distribution. The compound’s purity and crystalline structure are critical factors that influence its performance across different applications. Advanced synthesis techniques, such as sol-gel methods and hydrothermal processes, have been refined to produce high-quality SnO₂ materials with tailored properties.

The biomedical applications of SnO₂ extend beyond drug delivery. Its bioactive surface can be leveraged to create scaffolds for tissue engineering, where it promotes cell adhesion and growth. Additionally, its ability to generate reactive oxygen species under light exposure has been explored for photodynamic therapy in cancer treatment. These findings underscore the compound’s potential to revolutionize medical interventions through innovative nanomaterial design.

In environmental science, SnO₂ sensors have been developed for detecting harmful gases like nitrogen dioxide and sulfur dioxide. These sensors operate on the principle of changes in electrical conductivity upon gas interaction, offering real-time monitoring solutions for air quality assessment. Such technologies are increasingly vital in urban environments where pollution levels pose significant health risks.

The industrial use of Tin(IV) oxide spans coatings, ceramics, and electronics. In coatings, it provides UV resistance and anti-corrosive properties to metals and plastics. In ceramics, it enhances thermal stability and electrical insulation capabilities. The electronics industry benefits from its role in transparent conductive films used in touchscreens and flexible displays.

The latest research trends highlight the integration of Tin(IV) oxide into hybrid systems that combine its unique properties with other materials. For example, SnO₂-graphene composites exhibit superior conductivity and mechanical strength compared to individual components alone. Such hybrid materials are being explored for advanced battery technologies where energy density and charging rates are critical parameters.

The future prospects of Tin(IV) oxide are promising but require addressing challenges such as scalability in production and long-term stability under operational conditions. Ongoing studies aim to optimize synthesis methods to reduce costs while maintaining high material quality. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into commercially viable products.